Cas no 186801-36-5 (1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde)
186801-36-5 structure
Product Name:1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde
CAS No:186801-36-5
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD02665151
CID:850691
PubChem ID:2772327
Update Time:2025-04-19
1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-(Pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde
- 1-(pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde(SALTDATA: FREE)
- 1-(pyridin-3-ylmethyl)pyrrole-2-carbaldehyde
- VITAS-BB TBB000363
- TIMTEC-BB SBB010743
- CHEMBRDG-BB 4003262
- 1-PYRIDIN-3-YLMETHYL-1H-PYRROLE-2-CARBALDEHYDE
- 1-(3-PYRIDINYLMETHYL)-1H-PYRROLE-2-CARBALDEHYDE
- 1-(3-PYRIDINYLMETHYL)-1H-PYRROLE-2-CARBOXALDEHYDE
- 1H-PYRROLE-2-CARBOXALDEHYDE, 1-(3-PYRIDINYLMETHYL)-
- ASINEX-REAG BAS 10144205
- 1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde
- DTXSID90378220
- VS-01837
- 1-(3-pyridylmethyl)pyrrole-2-carbaldehyde
- STK116967
- 186801-36-5
- BBL008152
- SB62422
- CS-0118501
- 1-(3-PYRIDYLMETHYL)-1H-PYRROLE-2-CARBALDEHYDE
- 1-Pyridin-3-ylmethyl-1H-pyrrole-2-carbaldehyde, AldrichCPR
- MFCD02665151
- SCHEMBL25342233
- AKOS000102067
-
- MDL: MFCD02665151
- Inchi: 1S/C11H10N2O/c14-9-11-4-2-6-13(11)8-10-3-1-5-12-7-10/h1-7,9H,8H2
- InChI Key: RUHXZRGZYVDLFT-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CN1CC1C=NC=CC=1
Computed Properties
- Exact Mass: 186.07900
- Monoisotopic Mass: 186.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- Density: 1.12
- Boiling Point: 348.7°C at 760 mmHg
- Flash Point: 164.7°C
- Refractive Index: 1.592
- PSA: 34.89000
- LogP: 1.74390
1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 058905-5g |
1-Pyridin-3-ylmethyl-1H-pyrrole-2-carbaldehyde |
186801-36-5 | 95% | 5g |
£257.00 | 2022-03-01 | |
| Fluorochem | 058905-1g |
1-Pyridin-3-ylmethyl-1H-pyrrole-2-carbaldehyde |
186801-36-5 | 95% | 1g |
£88.00 | 2022-03-01 | |
| TRC | P996895-50mg |
1-(Pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde |
186801-36-5 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P996895-100mg |
1-(Pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde |
186801-36-5 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P996895-500mg |
1-(Pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde |
186801-36-5 | 500mg |
$ 135.00 | 2022-06-03 | ||
| Apollo Scientific | OR904526-250mg |
1-Pyridin-3-ylmethyl-1H-pyrrole-2-carbaldehyde |
186801-36-5 | 95% | 250mg |
£200.00 | 2025-02-20 | |
| Apollo Scientific | OR904526-1g |
1-Pyridin-3-ylmethyl-1H-pyrrole-2-carbaldehyde |
186801-36-5 | 95% | 1g |
£470.00 | 2025-02-20 | |
| Chemenu | CM280875-5g |
1-(Pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde |
186801-36-5 | 95% | 5g |
$825 | 2021-08-18 | |
| ChemScence | CS-0118501-1g |
1-(3-Pyridinylmethyl)-1h-pyrrole-2-carbaldehyde |
186801-36-5 | 1g |
$285.0 | 2022-04-27 | ||
| ChemScence | CS-0118501-5g |
1-(3-Pyridinylmethyl)-1h-pyrrole-2-carbaldehyde |
186801-36-5 | 5g |
$855.0 | 2022-04-27 |
1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
186801-36-5 (1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde) Related Products
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- 18159-24-5(1-benzyl-1H-pyrrole-2-carbaldehyde)
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